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Compound of Interest

Compound Name:
2-(Benzyloxy)-4-methoxybenzoic

acid

Cat. No.: B1318092 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction
2-(Benzyloxy)-4-methoxybenzoic acid, a substituted aromatic carboxylic acid, holds

significant interest within the scientific community, particularly in the fields of organic synthesis

and medicinal chemistry. Its structural features, combining a benzoic acid moiety with

benzyloxy and methoxy groups, make it a versatile intermediate for the synthesis of more

complex molecules and a potential scaffold for the development of novel therapeutic agents.

This technical guide provides a detailed overview of its chemical properties, synthesis, and

potential applications, with a focus on data relevant to research and development.

Chemical and Physical Properties
A precise CAS Number for 2-(Benzyloxy)-4-methoxybenzoic acid could not be definitively

identified from available public resources, which may suggest its novelty or limited commercial

availability. For the purpose of this guide, we will refer to its structural isomer, 2-((4-

methoxybenzyloxy)methyl)benzoic acid, for which a CAS number is available. It is crucial to

note that while structurally related, the properties of these two compounds will differ.

Table 1: Physicochemical Data of 2-((4-methoxybenzyloxy)methyl)benzoic acid
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Property Value Source

CAS Number 1154955-09-5 LookChem[1]

Molecular Formula C₁₆H₁₆O₄ LookChem[1]

Molecular Weight 272.30 g/mol LookChem[1]

Note: The data presented above is for 2-((4-methoxybenzyloxy)methyl)benzoic acid and should

be used as a reference point with caution, as it is not the identical compound requested.

Synthesis and Experimental Protocols
The synthesis of 2-(Benzyloxy)-4-methoxybenzoic acid and its derivatives can be

approached through several established organic chemistry reactions. A general synthetic

strategy would involve the protection of a hydroxyl group as a benzyl ether and subsequent

modification of other functional groups on the aromatic ring.

General Synthetic Workflow:

The following diagram illustrates a conceptual workflow for the synthesis of a substituted

benzoic acid like the target compound.
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Caption: Conceptual workflow for the synthesis of 2-(Benzyloxy)-4-methoxybenzoic acid.

Experimental Protocol: Benzylation of a Phenolic Hydroxyl Group

This protocol provides a generalized method for the benzylation of a hydroxyl group on a

substituted benzoic acid, a key step in the synthesis of the target molecule.
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Materials:

Substituted 2-hydroxybenzoic acid (e.g., 2-hydroxy-4-methoxybenzoic acid)

Benzyl bromide or benzyl chloride

A suitable base (e.g., potassium carbonate, sodium hydride)

Anhydrous solvent (e.g., acetone, dimethylformamide (DMF))

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Dissolve the substituted 2-hydroxybenzoic acid in the anhydrous solvent in a round-bottom

flask under an inert atmosphere.

Add the base portion-wise to the solution at room temperature.

Stir the mixture for a predetermined time (e.g., 30 minutes) to allow for the formation of the

phenoxide.

Add the benzyl halide dropwise to the reaction mixture.

Heat the reaction to a suitable temperature (e.g., reflux) and monitor the progress of the

reaction by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography or

recrystallization, to yield the desired 2-(benzyloxy)-substituted benzoic acid.
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Potential Applications in Drug Discovery
Substituted benzoic acid derivatives are prevalent in a wide range of pharmaceuticals. The

structural motifs present in 2-(Benzyloxy)-4-methoxybenzoic acid suggest its potential as a

building block in the synthesis of compounds with various biological activities.

Logical Relationship in Drug Discovery:

The following diagram outlines the logical progression from a core chemical structure to a

potential drug candidate.
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Caption: Logical progression from a core chemical scaffold to a drug candidate.

Due to the absence of specific biological data for 2-(Benzyloxy)-4-methoxybenzoic acid, any

discussion of its involvement in signaling pathways would be speculative. However, related

methoxybenzoic acid derivatives have been explored for their anti-inflammatory and analgesic

properties.

Conclusion
2-(Benzyloxy)-4-methoxybenzoic acid represents a molecule of interest for chemical

synthesis and potential applications in drug discovery. While a definitive CAS number and

extensive experimental data are not readily available in the public domain, this guide provides

a foundational understanding of its properties, potential synthetic routes, and the logical

framework for its application in research and development. Further investigation is warranted to

fully elucidate the chemical and biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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